Cas no 118970-95-9 ((S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol)

• Product Name: (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol
• CAS No: 118970-95-9
• MF: C₂₄H₂₅NO
• MW: 343.461406469345
• MDL: MFCD32706455
• CID: 132030
• PubChem ID: 1260655
• Update Time: 2025-11-01

(S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol Chemical and Physical Properties

Names and Identifiers

• (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol
• (2S)- Α, Α- DIPHENYL-1-(PHENYLMETHYL)-2- PYRROLIDINEMETHANOL
• (2S)-alpha,alpha-Diphenyl-1-(phenylmethyl)-2-pyrrolidinemethanol
• 2-Pyrrolidinemethanol, a,a-diphenyl-1-(phenylmethyl)-, (2S)-
• (S)-(+)-1-benzyl-2-(1-hydroxy-1,1-diphenylmethyl)-pyrrolidine
• (S)-1-benzyl-2-(hydroxydiphenylmethyl)pyrrolidine
• [(2S)-1-benzylpyrrolidin-2-yl]diphenylmethanol
• AC1LOBO4
• AK119833
• KB-210520
• N-benzyl-(S)-diphenyl(pyrrolidin-2-yl)methanol
• (2S)-(S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol
• (S)- (2S)-α,α-Diphenyl-1-(phenylmethyl)-2-pyrrolidinemethanol
• (2S)-alpha,alpha-Diphenyl-1- (phenylmethyl)-2-pyrrolidinemethanol
• (R)-3-hydroxy-13-(phosphonooxy)-propanoic acid trisodium salt hydrate
• C24H25NO
• 3199AA
• AX8245249
• ST24035682
• Diphenyl(1-benzylpyrrolidine-2alpha-yl)methanol
• [(2S)-1-benzylpyrrolidin-2-yl]-diphenylmethanol
• SCHEMBL20128479
• AKOS016010916
• C71614
• 118970-95-9
• CS-0156293
• CHEMBL4908363
• MFCD18785744
• A892779
• DTXSID60361407
• DS-2829
• (2S)-α,α-Diphenyl-1-(phenylmethyl)-2-pyrrolidinemethanol

• MDL： MFCD32706455
• Inchi： 1S/C24H25NO/c26-24(21-13-6-2-7-14-21,22-15-8-3-9-16-22)23-17-10-18-25(23)19-20-11-4-1-5-12-20/h1-9,11-16,23,26H,10,17-19H2/t23-/m0/s1
• InChI Key： AZOXPIPWRDWNBA-QHCPKHFHSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H]1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 343.19400
• Monoisotopic Mass: 343.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 4.6

Experimental Properties

• PSA: 23.47000
• LogP: 4.52500

Additional information on (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol

(S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol (CAS No. 118970-95-9): An Overview of a Versatile Chiral Compound

(S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol (CAS No. 118970-95-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl-substituted pyrrolidine ring and a diphenylmethanol moiety. These structural elements contribute to its potential applications in various scientific and industrial contexts.

The chiral nature of (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol makes it an attractive candidate for use as a chiral building block in the synthesis of bioactive molecules, particularly those with enantiomeric specificity. Chiral compounds play a crucial role in the development of pharmaceuticals, as the biological activity and pharmacological properties of many drugs are highly dependent on their stereochemistry. The ability to control and manipulate the chirality of compounds like (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol is essential for optimizing drug efficacy and minimizing adverse effects.

Recent studies have highlighted the potential of (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol in the synthesis of complex natural products and drug candidates. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the total synthesis of a novel class of antiviral agents. The researchers utilized the chiral center of (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol to achieve high enantioselectivity in subsequent transformations, resulting in compounds with potent antiviral activity against several RNA viruses.

In addition to its applications in organic synthesis, (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol has also been explored for its potential as a ligand in asymmetric catalysis. Asymmetric catalysis is a powerful tool for generating enantiomerically pure compounds, which are essential for many pharmaceutical and fine chemical applications. A 2022 study in the Catalysis Science & Technology journal reported the development of a novel catalyst system using (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol-derived ligands. The catalyst exhibited high enantioselectivity and activity in the asymmetric hydrogenation of prochiral ketones, making it a valuable addition to the toolkit of synthetic chemists.

The physical and chemical properties of (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol have been extensively characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various synthetic protocols and purification methods.

The synthesis of (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of (S)-benzyl pyrrolidine with diphenyldiazomethane followed by reduction with sodium borohydride. This method provides good yields and high enantiomeric purity, making it suitable for large-scale production. Another approach involves the asymmetric hydrogenation of an achiral precursor using chiral catalysts, which can offer improved efficiency and scalability.

The biological activity of (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol has been investigated in several studies. Preliminary assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, suggesting potential applications as an enzyme inhibitor or modulator. However, further research is needed to fully elucidate its biological profile and therapeutic potential.

In conclusion, (S)-(1-Benzylpyrrolidin-2-yl)diphenymethanol (CAS No. 118970-95-9) is a versatile chiral compound with significant potential in various scientific and industrial applications. Its unique structural features and chiral nature make it an attractive candidate for use as a building block in organic synthesis, a ligand in asymmetric catalysis, and a potential lead compound for drug discovery. Ongoing research continues to uncover new opportunities for this compound, further highlighting its importance in the fields of chemistry and pharmaceutical science.